3-(1-(4-(Trifluoromethoxy)benzoyl)piperidin-4-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-[4-(trifluoromethoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H15F3N2O4S/c17-16(18,19)25-12-3-1-10(2-4-12)14(23)20-7-5-11(6-8-20)21-13(22)9-26-15(21)24/h1-4,11H,5-9H2
• InChI Key: BNASPLUELRNDHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CSC2=O)C(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H15F3N2O4S
• Molecular Weight: 388.4 g/mol
• CAS No.: 1798542-90-1

Description

Synthesis Analysis

The synthesis of thiazolidinedione derivatives has been explored in various studies. For instance, deep eutectic solvents were used in the synthesis of thiazolidinedione derivatives that acted as both solvents and catalysts. The synthesized thiazolidinediones were obtained in yields from 21.49% to 90.90%.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidine-2,4-dione moiety, a piperidin-4-yl group, and a trifluoromethoxybenzoyl group.

Mechanism of Action

Thiazolidinedione (TZD) analogues exhibit their hypoglycemic activity by improving insulin resistance through PPAR-γ receptor activation. They exhibit antimicrobial action by inhibiting cytoplasmic Mur ligases, and antioxidant action by scavenging reactive oxygen species (ROS).